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Compound of Interest

Compound Name: Sodium chlorite

Cat. No.: B156985 Get Quote

An in-depth technical guide on the synthesis and production of sodium chlorite (NaClO₂),

tailored for researchers, scientists, and drug development professionals. This document

outlines the predominant industrial manufacturing process, including detailed chemical

reactions, operational parameters, and a process workflow visualization.

Overview of Sodium Chlorite Synthesis
Sodium chlorite (NaClO₂) is a powerful oxidizing agent and a precursor for the generation of

chlorine dioxide (ClO₂).[1][2] Its primary industrial application is in bleaching processes for

textiles and paper pulp, where it provides high whiteness without damaging fibers.[3] It is also

used in water purification, disinfection, and various organic synthesis reactions, such as the

Pinnick oxidation of aldehydes to carboxylic acids.[1][4]

The most prevalent industrial production route is the reduction method, which is favored over

the electrolytic method due to lower investment costs, simpler process control, and high

product purity.[3][5] This guide focuses on the reduction method using hydrogen peroxide,

which is noted for producing high-purity sodium chlorite.[3][5]

Core Manufacturing Process: The Reduction
Method
The reduction method is a two-stage process. First, sodium chlorate (NaClO₃) is reduced in an

acidic medium to generate chlorine dioxide gas. Second, the ClO₂ gas is absorbed into an

alkaline solution containing a reducing agent to form sodium chlorite.[3][4]
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Stage 1: Chlorine Dioxide (ClO₂) Generation
In this stage, a sodium chlorate solution is reacted with a reducing agent in the presence of a

strong acid, typically sulfuric acid (H₂SO₄). While various reducing agents like sulfur dioxide

(SO₂), methanol, or hydrochloric acid can be used, hydrogen peroxide (H₂O₂) is often

preferred.[3][4] The use of hydrogen peroxide yields high-purity chlorine dioxide with minimal

chlorine gas (Cl₂) impurity, which in turn leads to a higher purity final product.[3][5]

The balanced chemical equation for this reaction is: 2NaClO₃ + H₂O₂ + H₂SO₄ → 2ClO₂ (g) +

Na₂SO₄ + 2H₂O + O₂ (g)[5]

This reaction is conducted under negative pressure to safely handle the gaseous chlorine

dioxide produced.[5]

Stage 2: Sodium Chlorite (NaClO₂) Formation
The chlorine dioxide gas generated in the first stage is then piped to an absorption tower. In the

tower, the gas reacts with a solution of sodium hydroxide (NaOH) and a reducing agent, again

typically hydrogen peroxide. The hydrogen peroxide reduces the chlorine dioxide to chlorite,

while the sodium hydroxide neutralizes the acidic nature of the gas and provides the sodium

ion for the final product.[5][6]

The balanced chemical equation for the absorption and reduction step is: 2ClO₂ (g) + 2NaOH

(aq) + H₂O₂ (aq) → 2NaClO₂ (aq) + 2H₂O (l) + O₂ (g)[5][6][7]

The resulting aqueous solution of sodium chlorite can be sold as a liquid product or further

processed through evaporation, crystallization, and drying to produce a solid, crystalline form.

[3][6]

Experimental Protocols and Operating Conditions
The following protocols are based on established industrial practices for the hydrogen peroxide

reduction method.

Materials and Reagents
Solid Sodium Chlorate (NaClO₃)
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Sulfuric Acid (H₂SO₄)

Hydrogen Peroxide (H₂O₂, 27.5-50 wt%)[3]

Sodium Hydroxide (NaOH)

Deionized Water

Protocol for Chlorine Dioxide Generation
Prepare Reactant Solution: Dissolve solid sodium chlorate in water to create a concentrated

solution (400 g/L to saturation).[3] Maintain this solution at approximately 50°C.[5]

Initiate Reaction: Feed the sodium chlorate solution, sulfuric acid, and hydrogen peroxide

into a sealed, negative-pressure main generator reactor.[3][5] The molar ratios and reaction

conditions must be carefully controlled (see Table 1).

Gas Collection: The chlorine dioxide gas produced is continuously drawn from the generator

under negative pressure and piped to the absorption stage.[5]

Protocol for Sodium Chlorite Formation
Prepare Absorption Liquid: Prepare a mixed solution containing sodium hydroxide and

hydrogen peroxide in an absorption tower.[3]

Gas Absorption: Introduce the chlorine dioxide gas from the generator into the absorption

tower. The gas reacts with the alkaline peroxide solution to form aqueous sodium chlorite.

[5] The temperature of this exothermic reaction is kept low to ensure product stability (see

Table 1).

Product Finishing:

The resulting sodium chlorite solution is transferred to an evaporator to be concentrated.

The concentrated solution is then cooled to induce crystallization.

A centrifuge is used to separate the sodium chlorite crystals from the mother liquor.
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Finally, the crystals are dried to yield the solid sodium chlorite product.[5]

Quantitative Data and Process Parameters
The efficiency and purity of the final product are highly dependent on maintaining optimal

reaction conditions.

Parameter
Stage 1: ClO₂

Generation

Stage 2: NaClO₂

Formation
Reference

Molar Ratio

NaClO₃ : H₂O₂ :

H₂SO₄ 1 : (0.55-0.9) :

(1.3-2.5)

NaOH : H₂O₂ 1 : 0.65 [3]

Temperature
40°C – 80°C (typically

55°C)
-2°C – 2°C [3][5]

Pressure

Negative Pressure

(-0.005 to -0.095

MPa)

Atmospheric [3][5]

Acidity 2.5 – 6.0 mol/L Alkaline [3]

Product Yield
High Target

Conversion
> 98% [3]

Product Purity - > 95% [3][5]

Table 1: Key

Operating Conditions

for Sodium Chlorite

Synthesis via the

Hydrogen Peroxide

Reduction Method.

Process Workflow Visualization
The following diagram illustrates the logical flow of the sodium chlorite manufacturing

process, from raw materials to the final product.
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Workflow for the industrial production of sodium chlorite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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